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Compound of Interest

Compound Name: Bromopyrogallol Red

CAS No.: 16574-43-9

Cat. No.: B103178

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility

characteristics of Bromopyrogallol Red, a vital triphenylmethane dye used extensively in

analytical chemistry as a spectrophotometric reagent and complexometric indicator.

Understanding its solubility is critical for its effective application in various scientific and

pharmaceutical contexts, from metal ion detection to protein binding assays. This document

offers available solubility data, a detailed experimental protocol for determining solubility, and a

logical workflow for solvent selection.

Core Topic: Solubility of Bromopyrogallol Red
Bromopyrogallol Red (BPR), with the chemical formula C₁₉H₁₀Br₂O₈S, is a dark brown

crystalline powder. Its solubility can be influenced by several factors, including the solvent's

polarity, pH, and temperature. While comprehensive quantitative solubility data across a wide

spectrum of solvents is not extensively published, this guide consolidates the available

information and provides the means to determine it empirically.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b103178#bc-rfq
https://www.benchchem.com/product/b103178/docs?utm_src=pdf-body#navigating-the-solubility-of-bromopyrogallol-red-a-technical-guide
https://www.benchchem.com/product/b103178/docs?utm_src=pdf-body#navigating-the-solubility-of-bromopyrogallol-red-a-technical-guide
https://www.benchchem.com/product/b103178/docs?utm_src=pdf-body#navigating-the-solubility-of-bromopyrogallol-red-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103178?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Solubility Data
The following table summarizes the known quantitative and qualitative solubility data for

Bromopyrogallol Red in various solvents. It is important to note that some sources provide

conflicting information, particularly regarding its solubility in water.
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Solvent
Chemical
Formula

Solubility
Temperatur
e (°C)

Notes Source(s)

Dimethyl

Sulfoxide

(DMSO)

C₂H₆OS
100 mg/mL

(179.16 mM)
Not Specified

Ultrasonic

assistance

may be

needed.

Hygroscopic

DMSO can

significantly

impact

solubility; use

newly opened

solvent.

[1]

Water H₂O

Soluble /

Slightly

Soluble

4 (storage)

Reports on

water

solubility are

conflicting,

ranging from

"soluble" and

"rapidly

dissolved" to

"slightly

soluble".[2][3]

[4] This

variation may

be due to

differences in

pH,

temperature,

or the purity

of the

compound.

50% Ethanol

(aq)

C₂H₅OH /

H₂O

0.05% (w/v) /

0.1% (w/v)

Not Specified A 0.05%

solution is

commonly

used as an
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indicator. A

0.1% solution

is described

as clear.

95% Ethanol C₂H₅OH 0.1% (w/v) Not Specified

A 0.1%

solution is

described as

a clear

solution.

1,4-Dioxane /

Water (4:2

ratio)

C₄H₈O₂ / H₂O Soluble Not Specified

Used as a

solvent for

spectral

analysis,

indicating

solubility.

Saline with

Co-solvents
N/A

≥ 2.5 mg/mL

(4.48 mM)
Not Specified

Soluble in a

mixture of

10% DMSO,

40%

PEG300, 5%

Tween-80,

and 45%

Saline.

Saline with

Cyclodextrin
N/A

≥ 2.5 mg/mL

(4.48 mM)
Not Specified

Soluble in a

mixture of

10% DMSO

and 90%

(20% SBE-β-

CD in Saline).

Experimental Protocol: Spectrophotometric
Determination of Bromopyrogallol Red Solubility
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For solvents where quantitative data is unavailable, the following experimental protocol, based

on the saturation shake-flask method coupled with UV-Vis spectrophotometry, can be

employed. This method is reliable for determining the solubility of colored compounds like

Bromopyrogallol Red.

I. Materials and Equipment
Bromopyrogallol Red (solid powder)

Solvents of interest (analytical grade)

Volumetric flasks (various sizes)

Scintillation vials or sealed flasks

Orbital shaker or magnetic stirrer with stir bars

Syringe filters (e.g., 0.45 µm PTFE or other solvent-compatible material)

Syringes

UV-Vis Spectrophotometer

Cuvettes (quartz or glass, appropriate for the solvent and wavelength range)

Analytical balance

Spatula

Pipettes

II. Procedure
Part A: Preparation of Standard Solutions and Calibration Curve

Prepare a Stock Solution: Accurately weigh a known mass of Bromopyrogallol Red (e.g.,

10 mg) and dissolve it in a known volume of the chosen solvent (e.g., 100 mL) in a

volumetric flask to create a stock solution of known concentration. If the solubility is low, a

co-solvent in which BPR is highly soluble (like DMSO) can be used to prepare the initial
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stock, which is then serially diluted in the solvent of interest. However, the presence of a co-

solvent may alter the solubility.

Prepare Serial Dilutions: Create a series of standard solutions with decreasing

concentrations by diluting the stock solution with the solvent. For example, prepare

concentrations ranging from 1 to 20 µg/mL.

Measure Absorbance: Determine the wavelength of maximum absorbance (λmax) for

Bromopyrogallol Red in the specific solvent by scanning a mid-range standard solution

across the UV-Vis spectrum. Then, measure the absorbance of each standard solution at

this λmax.

Generate Calibration Curve: Plot a graph of absorbance versus concentration for the

standard solutions. Perform a linear regression to obtain the equation of the line (y = mx + c),

where 'y' is absorbance, 'x' is concentration, 'm' is the slope, and 'c' is the y-intercept. The R²

value should be close to 1, indicating a good linear fit.

Part B: Saturation and Measurement

Prepare Saturated Solutions: Add an excess amount of solid Bromopyrogallol Red to a

known volume of the solvent in a sealed flask or vial. The excess solid should be clearly

visible.

Equilibration: Place the flasks on an orbital shaker or use a magnetic stirrer to agitate the

mixtures at a constant temperature for a set period (e.g., 24-48 hours) to ensure equilibrium

is reached.

Phase Separation: Allow the solutions to stand undisturbed for a period to let the excess

solid settle.

Filtration: Carefully withdraw a sample from the supernatant using a syringe and filter it

through a syringe filter to remove all undissolved particles. This step is crucial to avoid

artificially high absorbance readings.

Dilution (if necessary): If the absorbance of the filtered saturated solution is expected to be

outside the linear range of the calibration curve, dilute it accurately with a known volume of

the solvent.
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Measure Absorbance: Measure the absorbance of the diluted or undiluted saturated solution

at the predetermined λmax.

Calculate Solubility: Use the equation from the calibration curve to calculate the

concentration of Bromopyrogallol Red in the diluted/undiluted saturated solution. If the

sample was diluted, multiply the calculated concentration by the dilution factor to determine

the solubility.

III. Data Analysis and Reporting
The solubility should be reported in standard units such as g/L, mg/mL, or mol/L. The

temperature at which the experiment was conducted must also be reported.

Visualization of Experimental and Logical
Workflows
The following diagrams illustrate the key workflows described in this guide.
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Experimental Workflow for Solubility Determination

Part A: Calibration Curve Part B: Saturation & Measurement

Prepare Stock Solution

Create Serial Dilutions

Measure Absorbance at λmax

Generate Calibration Curve

Calculate Solubility
using Calibration Curve

Prepare Saturated Solution
(Excess Solid)

Equilibrate (e.g., 24-48h shaking)

Filter Supernatant

Measure Absorbance

Click to download full resolution via product page

Caption: A flowchart of the experimental protocol for determining the solubility of

Bromopyrogallol Red.
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Logical Workflow for Solvent Selection

Define Application and
Required Concentration

Consult Known Solubility Data Table

Is a suitable solvent with
quantitative data available?

Select Solvent and
Prepare Solution

Yes

Are qualitative data sufficient
(e.g., 'soluble')?

No

Perform Preliminary
Qualitative Test

Yes

Determine Solubility Quantitatively
(Follow Experimental Protocol)

No

Is the compound soluble?

Yes

Consider Alternative Solvents
or Co-solvent Systems

No

Does solubility meet requirements?

Yes No

Click to download full resolution via product page
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Caption: A decision-making workflow for selecting an appropriate solvent for Bromopyrogallol
Red.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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